BENGHE Foundational & Exploratory

Check Availability & Pricing

Cy7.5 Fluorescent Dye: A Comprehensive
Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Cy7.5

Cat. No.: B3287522

An in-depth exploration of the near-infrared fluorescent dye, Cy7.5, tailored for researchers,
scientists, and drug development professionals. This guide details its core properties,
applications, and the experimental protocols necessary for its effective use in advanced
biological research.

Cyanine 7.5 (Cy7.5) is a near-infrared (NIR) fluorescent dye that has become an invaluable
tool in the fields of biochemistry and molecular biology.[1] Belonging to the cyanine dye family,
it is characterized by two nitrogen atoms linked by an odd number of methine units.[2][3] Its
prominence stems from its long-wavelength spectral properties, which fall within the NIR
window (700-900 nm). This region is advantageous for biological imaging as it minimizes
interference from tissue autofluorescence and allows for deeper tissue penetration, making
Cy7.5 particularly well-suited for in vivo imaging applications.[1][4][5][6]

Core Properties of Cy7.5

Cy7.5 exhibits a high molar extinction coefficient and a respectable quantum yield, contributing
to its bright fluorescent signal.[1] The dye's spectral characteristics, along with other key
guantitative data, are summarized in the table below. Its photostability and pH insensitivity
across a broad range (pH 3-10) further enhance its utility in diverse experimental conditions.[1]

[4]
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Property Value Source(s)

Maximum Excitation

~788 nm [11[7]
Wavelength (Aabs)
Maximum Emission

~808 nm [1107]
Wavelength (Aem)
Stokes Shift ~20 nm [1]
Molar Extinction Coefficient (g) 223,000 L-mol-1-cm-1 [7]
Fluorescence Quantum Yield

0.10 [7118]
(P)

Varies by derivative (e.g.,
Molecular Weight ~943.09 g/mol for a specific 9]

form)

Soluble in organic solvents like

DMSO and DMF; water
Solubility solubility varies by derivative

(sulfo-cyanine versions are
water-soluble).[9][10][11]

Key Applications in Research and Drug
Development

The unique spectral properties of Cy7.5 make it a versatile dye for a range of applications:

 In Vivo Imaging: This is a primary application of Cy7.5.[1] Its emission in the NIR spectrum
allows for deep tissue imaging with minimal background signal, making it ideal for tracking
cells, biomolecules, and drug candidates in small animal models.[5][6][12]

e Fluorescence Microscopy: Cy7.5 is used for clear imaging of cellular structures and
processes.[1]

o Flow Cytometry: The dye provides distinct and reliable signals for cell sorting and analysis.[1]
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» Bioanalytical Assays: It is effective for the detection and analysis of multiple biomolecular
targets.[1]

Experimental Protocols: Labeling Biomolecules with
Cy7.5

Cy7.5 can be conjugated to various biomolecules, including proteins, antibodies, peptides, and
oligonucleotides, through different reactive chemistries.[2][9] The most common methods
involve amine-reactive NHS esters and thiol-reactive maleimides.

General Workflow for Biomolecule Conjugation and In
Vivo Imaging
The following diagram illustrates a typical workflow from labeling a target protein with Cy7.5 to

its application in small animal in vivo imaging.

A typical experimental workflow for Cy7.5 conjugation and in vivo imaging.

Protocol 1: Amine-Reactive Labeling using Cy7.5 NHS
Ester

This protocol is suitable for labeling proteins and other biomolecules containing primary amines
(e.g., the e-amino group of lysine residues).[10]

1. Reagent Preparation:

e Protein Solution: Prepare the protein (e.g., antibody) at a concentration of 2-10 mg/mL in an
amine-free buffer, such as phosphate-buffered saline (PBS).[2][13] The pH should be
adjusted to 8.0-9.0 to ensure the primary amines are deprotonated and reactive. A common
choice is 0.1 M sodium bicarbonate buffer (pH 8.3-8.5).[14]

e Cy7.5 NHS Ester Stock Solution: Immediately before use, dissolve the Cy7.5 NHS ester in
anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) to a concentration of 10
mM.[2][13]

2. Conjugation Reaction:

o Calculate the required volume of the Cy7.5 stock solution. A molar ratio of dye to protein
between 10:1 and 20:1 is a good starting point, but this should be optimized for each specific
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protein.[2][13]

» Add the calculated volume of the dye stock solution to the protein solution while gently
vortexing.

 Incubate the reaction for 1 hour at room temperature or overnight at 4°C, protected from
light.[15]

3. Puirification:

o Separate the Cy7.5-protein conjugate from the unreacted dye and other byproducts. This is
typically achieved using a desalting column (e.g., Sephadex G-25) or through dialysis.[3][13]
[14]

o Collect the fractions containing the labeled protein, which can be identified by their color and
absorbance.

The following diagram illustrates the chemical reaction between a primary amine and a Cy7.5
NHS ester.

Reaction mechanism for Cy7.5 NHS ester conjugation with a primary amine.

Protocol 2: Thiol-Reactive Labeling using Cy7.5
Maleimide

This protocol is designed for labeling biomolecules with free sulfhydryl (thiol) groups, such as
those found in cysteine residues.[16]

1. Reagent Preparation:

o Protein Solution: Dissolve the protein at 1-10 mg/mL in a degassed buffer at pH 7.0-7.5 (e.g.,
PBS, Tris, HEPES).[16] The buffer must be free of thiol-containing reagents.

» (Optional) Reduction of Disulfide Bonds: If the cysteine residues are involved in disulfide
bonds, they must be reduced. Add a 10-100x molar excess of a reducing agent like TCEP
(tris-carboxyethylphosphine) and incubate for 20-30 minutes at room temperature.[16] If DTT
is used, it must be removed before adding the maleimide dye.

e Cy7.5 Maleimide Stock Solution: Prepare a 10 mM stock solution of Cy7.5 maleimide in
anhydrous DMSO or DMF.

2. Conjugation Reaction:
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Add the Cy7.5 maleimide stock solution to the protein solution to achieve a dye-to-protein
molar ratio of 10:1 to 20:1.[15]

Flush the reaction vial with an inert gas (e.g., nitrogen or argon) to prevent re-oxidation of the
thiols.[16]

Incubate for 2 hours at room temperature or overnight at 2-8°C, protected from light.

3. Puirification:

Purify the conjugate using gel filtration, dialysis, or HPLC to remove unreacted dye.[16]
The diagram below shows the reaction between a thiol group and a Cy7.5 maleimide.

Reaction mechanism for Cy7.5 maleimide conjugation with a sulfhydryl group.

Conclusion

Cy7.5 is a powerful near-infrared fluorescent dye with significant advantages for biological
research, particularly in the realm of in vivo imaging. Its high extinction coefficient, good
quantum yield, and favorable spectral properties allow for sensitive detection with deep tissue
penetration. By utilizing well-established conjugation protocols, researchers can effectively
label a wide array of biomolecules, enabling detailed studies of their distribution, trafficking, and
function in complex biological systems. This guide provides a foundational understanding and
practical protocols to facilitate the successful integration of Cy7.5 into advanced research and
drug development workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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